Cas no 87411-45-8 (Hexanoic acid, 6-(3,4-dichlorophenoxy)-)

Hexanoic acid, 6-(3,4-dichlorophenoxy)- structure
87411-45-8 structure
Product Name:Hexanoic acid, 6-(3,4-dichlorophenoxy)-
CAS No:87411-45-8
MF:C12H14Cl2O3
MW:277.143762111664
CID:656553
PubChem ID:64297082
Update Time:2025-04-19

Hexanoic acid, 6-(3,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 6-(3,4-dichlorophenoxy)-
    • 6-(3,4-dichlorophenoxy)hexanoic acid
    • 87411-45-8
    • DTXSID00734752
    • AKOS013618929
    • Inchi: 1S/C12H14Cl2O3/c13-10-6-5-9(8-11(10)14)17-7-3-1-2-4-12(15)16/h5-6,8H,1-4,7H2,(H,15,16)
    • InChI Key: MKXBFAGODKVBBR-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)OCCCCCC(=O)O)Cl

Computed Properties

  • Exact Mass: 276.0319997g/mol
  • Monoisotopic Mass: 276.0319997g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 46.5Ų
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